Cas no 1261566-27-1 (2-Difluoromethyl-3-methyl-phenylamine)

2-Difluoromethyl-3-methyl-phenylamine structure
1261566-27-1 structure
Product Name:2-Difluoromethyl-3-methyl-phenylamine
CAS No:1261566-27-1
MF:C8H9F2N
MW:157.16056895256
CID:2619395
PubChem ID:75530046
Update Time:2025-04-21

2-Difluoromethyl-3-methyl-phenylamine Chemical and Physical Properties

Names and Identifiers

    • 2-Difluoromethyl-3-methyl-phenylamine
    • 1261566-27-1
    • AKOS017343903
    • Inchi: 1S/C8H9F2N/c1-5-3-2-4-6(11)7(5)8(9)10/h2-4,8H,11H2,1H3
    • InChI Key: ZTGBXUMUSRBFEZ-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=CC=1C)N)F

Computed Properties

  • Exact Mass: 157.07030562Da
  • Monoisotopic Mass: 157.07030562Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

2-Difluoromethyl-3-methyl-phenylamine Related Literature

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